Cas no 1069051-39-3 (1-(5-bromo-1H-indol-3-yl)-2-phenylethan-1-one)

• Product Name: 1-(5-bromo-1H-indol-3-yl)-2-phenylethan-1-one
• CAS No: 1069051-39-3
• MF: C₁₆H₁₂BrNO
• MW: 314.1765832901
• MDL: MFCD12569252
• CID: 4570290
• PubChem ID: 43340411
• Update Time: 2024-03-01

1-(5-bromo-1H-indol-3-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-1H-indol-3-yl)-2-phenyl-
• 1-(5-bromo-1H-indol-3-yl)-2-phenylethan-1-one

• MDL： MFCD12569252
• Inchi： 1S/C16H12BrNO/c17-12-6-7-15-13(9-12)14(10-18-15)16(19)8-11-4-2-1-3-5-11/h1-7,9-10,18H,8H2
• InChI Key： VHMKKWGDNCIPDO-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NC=1)C=CC(Br)=C2)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 313.01023g/mol
• Monoisotopic Mass: 313.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Phenylacetylindoles